2-methyl-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-furamide

• IUPAC Name: 2-methyl-N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]furan-3-carboxamide
• InChI: InChI=1S/C17H21N3O4S/c1-13-16(7-12-24-13)17(21)18-14-3-5-15(6-4-14)25(22,23)20-10-8-19(2)9-11-20/h3-7,12H,8-11H2,1-2H3,(H,18,21)
• InChI Key: ONNIDEFRIUOWQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

2-methyl-N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-furamide is a chemical compound that is commonly known as TAK-659. It is a potent and selective inhibitor of the protein kinase BTK, which is involved in the regulation of immune cell function. TAK-659 has been the subject of extensive scientific research due to its potential therapeutic applications in the treatment of various diseases, including cancer and autoimmune disorders.

Mechanism of Action

TAK-659 works by selectively inhibiting the activity of BTK, which is a key enzyme involved in the signaling pathways of immune cells. BTK is required for the activation of B cells, which play a critical role in the adaptive immune response. By inhibiting BTK, TAK-659 prevents the activation and proliferation of B cells, leading to a reduction in the production of antibodies and the suppression of the immune response.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent anti-tumor activity in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). In addition, TAK-659 has been shown to have anti-inflammatory effects in preclinical models of autoimmune and inflammatory diseases, including rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 is its selectivity for BTK, which minimizes off-target effects and reduces the risk of toxicity. In addition, TAK-659 has been shown to have good pharmacokinetic properties, including high oral bioavailability and long half-life. However, like all experimental drugs, TAK-659 has some limitations, including the need for further preclinical and clinical studies to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for the development of TAK-659 and other BTK inhibitors. One area of research is the identification of biomarkers that can predict response to BTK inhibition in different types of cancer and autoimmune diseases. Another area of research is the combination of BTK inhibitors with other targeted therapies or immunotherapies to enhance their anti-tumor or immunomodulatory effects. Finally, the development of next-generation BTK inhibitors with improved selectivity, potency, and pharmacokinetic properties is an ongoing area of research in the field.

Scientific Research Applications

TAK-659 has been extensively studied in preclinical models of various diseases, including B-cell malignancies, autoimmune disorders, and inflammatory diseases. In these studies, TAK-659 has been shown to inhibit the activity of BTK, which plays a critical role in the survival and proliferation of cancer cells and the regulation of immune cell function.